2-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-[[4-benzyl-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H26N2O2/c23-13-10-19-16-21(15-18-8-4-5-9-20(18)24)11-12-22(19)14-17-6-2-1-3-7-17/h1-9,19,23-24H,10-16H2
• InChI Key: QBIKEANVAXQMQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC=CC=C2O)CCO)CC3=CC=CC=C3
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

2-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as benzylpiperazine phenol (BPP) and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BPP is not fully understood, but it is believed to involve the modulation of various signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. BPP has been shown to inhibit the activation of NF-κB and MAPKs, which are involved in the production of pro-inflammatory cytokines and oxidative stress.
Biochemical and Physiological Effects:
BPP has been shown to have various biochemical and physiological effects such as reducing inflammation, protecting against oxidative stress-induced cell damage, and inducing apoptosis in cancer cells. BPP has also been shown to have a neuroprotective effect against glutamate-induced excitotoxicity in vitro.

Advantages and Limitations for Lab Experiments

BPP has several advantages for lab experiments such as its stability, solubility in water and organic solvents, and low toxicity. However, its limited availability and high cost may be a limitation for some researchers.

Future Directions

Further research is needed to fully understand the mechanism of action of BPP and its potential therapeutic applications. Future studies could focus on the development of BPP derivatives with improved pharmacological properties and the evaluation of their efficacy in animal models of inflammation and cancer. In addition, the neuroprotective effects of BPP could be further investigated in vivo.

Synthesis Methods

The synthesis of BPP involves the reaction of 4-benzyl-1-piperazinecarboxylic acid with 2-(hydroxyethyl)phenol in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

BPP has been studied for its potential therapeutic applications such as anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. BPP has also been shown to scavenge free radicals and protect against oxidative stress-induced cell damage. In addition, BPP has been studied for its potential anticancer activity against various cancer cell lines.